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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 4-Bromobenzaldehyde-13C6 in a laboratory setting. The information is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier: 4-Bromobenzaldehyde-13C6 Intended Use: For laboratory research and

development purposes.

Hazard Identification and Classification
4-Bromobenzaldehyde is classified as a hazardous substance. While this guide is specific to

the 13C6 isotopically labeled version, the safety precautions for the unlabeled compound are

directly applicable.

Acute Toxicity (Oral): Category 4 - Harmful if swallowed.[1][2]

Skin Irritation: Category 2 - Causes skin irritation.[1][2][3][4]

Eye Irritation: Category 2 - Causes serious eye irritation.[1][2][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[1][2][3][4]

Signal Word: Warning[1][3]
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Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties
Property Value

Molecular Formula ¹³C₆C₁H₅BrO

Appearance White to off-white solid

Melting Point 55 - 58 °C (131 - 136.4 °F)[2][3]

Flash Point 108 °C (226.4 °F) - closed cup[5]

Solubility Insoluble in water

Operational Plan: Safe Handling and Storage
A systematic approach is essential when working with 4-Bromobenzaldehyde-13C6 to

minimize risk.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent

skin, eye, and respiratory exposure.
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PPE Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.[3][6][7]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before each

use.[6]

Prevents skin contact and

irritation.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. Consider a chemical-

resistant apron for larger

quantities.[3][7]

Minimizes the risk of skin

exposure from spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate filter is

recommended if dust or

aerosols are generated.[3][6]

Protects against inhalation of

irritating dust or vapors.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Dispensing: Carefully weigh and dispense the solid compound in a fume hood to avoid

generating dust. Use non-sparking tools.[1]

Solution Preparation: When preparing solutions, slowly add the compound to the solvent to

prevent splashing.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[6][8]

Storage:

Store in a tightly closed, properly labeled container.[1][4][6][8]
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[9]

Protect from light and moisture.[4][9]

Disposal Plan: Waste Management
Proper disposal of 4-Bromobenzaldehyde-13C6 and its containers is critical to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it requires specific disposal procedures.

Waste Segregation:

Halogenated Organic Waste: All solid waste contaminated with 4-Bromobenzaldehyde-
13C6 and any solutions containing it must be collected in a designated, labeled hazardous

waste container for halogenated organic compounds.[10][11]

Do Not Mix: Do not mix halogenated waste with non-halogenated organic waste, as this

significantly increases disposal costs and complexity.[12][13]

Disposal Procedure:

Collection: Collect all waste materials (unused product, contaminated consumables like

gloves and wipes) in a compatible, sealed, and clearly labeled container. The label should

include "Hazardous Waste" and the chemical name.[6][11]

Storage of Waste: Store the waste container in a designated satellite accumulation area

within the laboratory, away from general work areas.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for hazardous waste disposal.[3]

Contaminated Packaging: Dispose of the original container as hazardous waste, even if it

appears empty, as it may contain residual chemical.[6]

Emergency Procedures
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Spills:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the spread of the material. For solid spills, avoid raising dust.

Cleanup: Wearing appropriate PPE, cover the spill with an inert absorbent material. Carefully

sweep or scoop the material into a labeled hazardous waste container.[6][9]

Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4][9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1][4][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][9]

Workflow for Safe Handling and Disposal
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Operational Workflow
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Caption: Workflow for handling 4-Bromobenzaldehyde-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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